Cas no 898754-68-2 (2-Azetidinomethyl-3'-bromobenzophenone)

• Product Name: 2-Azetidinomethyl-3'-bromobenzophenone
• CAS No: 898754-68-2
• MF: C₁₇H₁₆BrNO
• MW: 330.219043731689
• CID: 874404
• PubChem ID: 24725305
• Update Time: 2025-10-25

2-Azetidinomethyl-3'-bromobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(3-bromophenyl)methanone
• 2-AZETIDINOMETHYL-3'-BROMOBENZOPHENONE
• 2-AZETIDIN-1-YLMETHYL-3'-BROMOBENZOPHENONE
• (2-(Azetidin-1-ylmethyl)phenyl)(3-bromophenyl)methanone
• DTXSID10643700
• 898754-68-2
• 1-{[2-(3-BROMOBENZOYL)PHENYL]METHYL}AZETIDINE
• AKOS016020684
• {2-[(Azetidin-1-yl)methyl]phenyl}(3-bromophenyl)methanone
• 2-Azetidinomethyl-3'-bromobenzophenone

• MDL： MFCD03842588
• Inchi： 1S/C17H16BrNO/c18-15-7-3-6-13(11-15)17(20)16-8-2-1-5-14(16)12-19-9-4-10-19/h1-3,5-8,11H,4,9-10,12H2
• InChI Key： QAJLESUXAPCLMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

• Exact Mass: 329.04200
• Monoisotopic Mass: 329.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.82370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Azetidinomethyl-3'-bromobenzophenone

Introduction to 2-Azetidinomethyl-3'-bromobenzophenone (CAS No. 898754-68-2)

2-Azetidinomethyl-3'-bromobenzophenone (CAS No. 898754-68-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a benzophenone core with a bromo substituent on one of the phenyl rings and an azetidinomethyl group on the other. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 2-Azetidinomethyl-3'-bromobenzophenone typically involves multi-step reactions, including the formation of the benzophenone core, introduction of the bromo substituent, and attachment of the azetidinomethyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for both academic research and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of its chemical properties, 2-Azetidinomethyl-3'-bromobenzophenone exhibits notable solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques. Additionally, the presence of the bromo substituent provides a handle for further functionalization through substitution reactions, which can be leveraged to synthesize a range of derivatives with tailored properties.

The biological activity of 2-Azetidinomethyl-3'-bromobenzophenone has been a subject of extensive investigation. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Azetidinomethyl-3'-bromobenzophenone has also shown promise as an anticancer agent. A study published in the Cancer Research journal in 2020 reported that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the disruption of mitochondrial function and activation of caspase-dependent pathways. These results highlight the potential of 2-Azetidinomethyl-3'-bromobenzophenone as a lead compound for further drug development.

The pharmacokinetic properties of 2-Azetidinomethyl-3'-bromobenzophenone have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic profile and evaluate its safety in animal models before advancing to clinical trials.

In addition to its therapeutic potential, 2-Azetidinomethyl-3'-bromobenzophenone has found applications in materials science and chemical sensing. Its unique electronic structure makes it an attractive candidate for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent studies have explored the use of this compound as a dopant or active layer material in these devices, demonstrating improved performance metrics such as higher charge carrier mobility and enhanced light absorption.

The environmental impact of 2-Azetidinomethyl-3'-bromobenzophenone is another area of ongoing research. While no significant environmental concerns have been reported to date, it is important to conduct thorough ecotoxicological assessments to ensure its safe use in industrial processes and consumer products. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, 2-Azetidinomethyl-3'-bromobenzophenone (CAS No. 898754-68-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and chemical sensing. Its unique combination of chemical properties and biological activities makes it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological mechanisms deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.